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Compound of Interest

Compound Name: 3-Methyl-4-nitro-5-styrylisoxazole

Cat. No.: B11997846

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 3-Methyl-4-
nitro-5-styrylisoxazole, a heterocyclic compound with potential applications in medicinal
chemistry. The document details its synthesis, physicochemical properties, spectroscopic data,
and reported biological activities. Experimental protocols for key assays are also provided to
facilitate further research and development.

Physicochemical and Spectroscopic
Characterization

3-Methyl-4-nitro-5-styrylisoxazole is a solid compound with a melting point of 156°C.[1] Its
molecular formula is C12H10N203, corresponding to a molecular weight of 230.22 g/mol .

Spectroscopic Data

The structural elucidation of 3-Methyl-4-nitro-5-styrylisoxazole is supported by various
spectroscopic techniques.

Table 1: Spectroscopic Data for 3-Methyl-4-nitro-5-styrylisoxazole
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Technique Data Reference
1630 (C=C stretching), 1579
(C=N stretching), 1505 (NOz2

IR (KBr) cm™t asymmetric stretching), 1357 [1]

(NO2 symmetric stretching),
971 (H-C=C-H bending)

Mass Spec (m/z)

230 (M*)

[1]

1H NMR (CDCls) &

7.80 (d, J = 16.5 Hz, 1H), 7.68
(d, J = 16.4 Hz, 3H), 7.46 (s,
2H), 7.26 (s, 1H), 2.61 (s, 3H)

[2]

13C NMR

Data not explicitly found in the
searched literature for this

specific compound.

Synthesis

An efficient and environmentally friendly solvent-free synthesis of 3-Methyl-4-nitro-5-

styrylisoxazole has been developed using nano-titania (TiO2) as a solid support and

recyclable catalyst.[2] This method offers high yields and avoids the use of conventional

solvents.[2]

Experimental Protocol: Solvent-Free Synthesis[2]

Combine the aromatic aldehyde (1 mmol) and 3,5-dimethyl-4-nitroisoxazole (1 mmol) in a

reaction vessel.

Add nano-TiOz (20 mol%) to the mixture.

Stir the reaction mixture at 90°C for 90 minutes.

Monitor the progress of the reaction using thin-layer chromatography (TLC).

Upon completion, cool the reaction to room temperature.

Dissolve the residue in dichloromethane and filter to remove the catalyst.

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.researchgate.net/figure/Experimental-protocol-of-DPPH-assay-to-assess-the-antioxidant-activity-of-EOs_fig1_355587442
https://www.researchgate.net/figure/Experimental-protocol-of-DPPH-assay-to-assess-the-antioxidant-activity-of-EOs_fig1_355587442
https://bio-protocol.org/exchange/minidetail?id=738798&type=30
https://www.benchchem.com/product/b11997846?utm_src=pdf-body
https://www.benchchem.com/product/b11997846?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=738798&type=30
https://bio-protocol.org/exchange/minidetail?id=738798&type=30
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11997846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Concentrate the organic layer under reduced pressure.

» Recrystallize the resulting residue from methanol to obtain the analytically pure 3-Methyl-4-
nitro-5-styrylisoxazole.

| Aldehyde + 3,5-dimethyl-4-nitroisoxazole

I—> Stir at 90°C, 90 min Monitor with TLC |—>

nano-TiO2 (20 mol%) —‘

Cool, dissolve in DCM, filter |—>| Concentrate & Recrystallize (Methanol) 3-Methyl-4-nitro-5-styrylisoxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b11997846?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Experimental-protocol-of-DPPH-assay-to-assess-the-antioxidant-activity-of-EOs_fig1_355587442
https://bio-protocol.org/exchange/minidetail?id=738798&type=30
https://www.benchchem.com/product/b11997846#characterization-of-3-methyl-4-nitro-5-styrylisoxazole
https://www.benchchem.com/product/b11997846#characterization-of-3-methyl-4-nitro-5-styrylisoxazole
https://www.benchchem.com/product/b11997846#characterization-of-3-methyl-4-nitro-5-styrylisoxazole
https://www.benchchem.com/product/b11997846#characterization-of-3-methyl-4-nitro-5-styrylisoxazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11997846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11997846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

